Cas no 898786-09-9 (4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one)

• Product Name: 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one
• CAS No: 898786-09-9
• MF: C₁₆H₂₁FO₃
• MW: 280.334548711777
• CID: 1948203
• PubChem ID: 24727831
• Update Time: 2025-11-06

4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one
• 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-4'-FLUOROBUTYROPHENONE
• CTK5G6333
• AG-H-66574
• KB-187233
• 898786-09-9
• DTXSID00645930
• AKOS016023354
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)-1-butanone
• MFCD03844243

• MDL： MFCD03844243
• Inchi： 1S/C16H21FO3/c1-16(2)10-19-15(20-11-16)5-3-4-14(18)12-6-8-13(17)9-7-12/h6-9,15H,3-5,10-11H2,1-2H3
• InChI Key： PGRNPVZWWUSQLA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 280.14700
• Monoisotopic Mass: 280.14747269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.57780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one

Introduction to 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one (CAS No. 898786-09-9) and Its Emerging Applications in Chemical Biology

4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one, identified by the CAS number 898786-09-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a 5,5-dimethyl-1,3-dioxane scaffold fused with a 4-fluorophenyl group and an acetylbutyl side chain, presents a promising candidate for further exploration in drug discovery and molecular probes. The combination of these structural elements not only enhances its solubility and bioavailability but also opens up diverse possibilities for interaction with biological targets.

The 5,5-dimethyl-1,3-dioxane moiety is particularly noteworthy for its ability to modulate enzyme activity through steric and electronic effects. This motif has been increasingly utilized in the design of kinase inhibitors, where its rigid structure can lock the enzyme in an inactive conformation. Recent studies have demonstrated that derivatives of this scaffold exhibit potent activity against various kinases, including those implicated in cancer and inflammatory diseases. The presence of the 4-fluorophenyl group further enhances the compound's binding affinity by introducing hydrophobic interactions and electronic modulation. The fluorine atom's electronegativity can also influence the compound's metabolic stability and pharmacokinetic properties.

In the realm of medicinal chemistry, the development of selective inhibitors remains a cornerstone for therapeutic intervention. The 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one structure aligns well with this goal, as it allows for fine-tuning of binding interactions through structural modifications. For instance, the acetylbutyl side chain can be modified to introduce additional functional groups that enhance target specificity or improve pharmacological profiles. Such flexibility makes this compound a valuable scaffold for generating libraries of compounds for high-throughput screening (HTS) and structure-based drug design (SBDD).

Recent advances in computational chemistry have further accelerated the discovery process for such molecules. Molecular docking studies have shown that this compound can effectively bind to active sites of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are critical regulators of immune responses and cell growth. The 4-fluorophenyl group plays a pivotal role in these interactions by forming π-stacking interactions with aromatic residues in the target proteins. Additionally, the 5,5-dimethyl-1,3-dioxane core provides a hydrophobic anchor that ensures stable binding.

The potential therapeutic applications of 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one are vast. Given its inhibitory activity against key signaling pathways, this compound holds promise as a lead molecule for treating conditions such as autoimmune disorders and certain types of cancer. Preclinical studies have begun to explore its efficacy in animal models, with encouraging results suggesting its ability to modulate inflammatory responses without significant off-target effects. The compound's favorable pharmacokinetic profile, including good solubility and moderate metabolic stability, further supports its potential as a clinical candidate.

Moreover, the synthesis of this compound presents an interesting challenge for organic chemists due to its complex architecture. Modern synthetic strategies have enabled efficient construction of the 5,5-dimethyl-1,3-dioxane core through ring-closing metathesis (RCM) or intramolecular aldol reactions. The introduction of the 4-fluorophenyl group can be achieved via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These methods not only provide access to high-purity intermediates but also allow for scalable production suitable for both research and commercial purposes.

In conclusion,4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)butan-1-one (CAS No. 898786-09-9) represents a compelling example of how structural innovation can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of pharmacophoric elements makes it an attractive scaffold for further medicinal chemistry optimization. As research in chemical biology continues to evolve,this compound is poised to play a crucial role in the development of next-generation therapeutics targeting complex diseases.